1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide

• IUPAC Name: N-(4-prop-2-ynoxyphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H20N2O2/c1-3-11-20-12-9-15(10-13-20)18(21)19-16-5-7-17(8-6-16)22-14-4-2/h1-2,5-8,15H,9-14H2,(H,19,21)
• InChI Key: SLVUBMBDBNNULA-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)C(=O)NC2=CC=C(C=C2)OCC#C
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide, also known as PAPP, is a chemical compound that has been studied for its potential use in scientific research. PAPP is a piperidine derivative that has been shown to have various biological effects, including anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has been shown to inhibit the release of pro-inflammatory cytokines and to activate the endocannabinoid system, which may contribute to its anti-inflammatory and analgesic effects. 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has also been shown to modulate the activity of ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and neuropathic pain. 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has also been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases. 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has been shown to have a good safety profile and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. It has been shown to have a good safety profile and is well-tolerated in animal studies. However, 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer to animals. It also has a short half-life, which can make it difficult to maintain consistent blood levels over time.

Future Directions

There are several future directions for the study of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide. One potential direction is the development of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide-based drugs for the treatment of pain and inflammation. Another potential direction is the study of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide involves a multi-step process that starts with the reaction of 4-(prop-2-yn-1-yloxy)aniline with 1-bromo-2-propyne to form 4-(prop-2-yn-1-yloxy)phenylacetylene. This compound is then reacted with piperidine-4-carboxylic acid to form the final product, 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide. The synthesis of 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has been optimized to yield high purity and high yield.

Scientific Research Applications

1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have anti-inflammatory and analgesic properties, which make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. 1-(prop-2-yn-1-yl)-N-[4-(prop-2-yn-1-yloxy)phenyl]piperidine-4-carboxamide has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.